Cas no 847380-45-4 (methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate)

• Product Name: methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate
• CAS No: 847380-45-4
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5420442
• Update Time: 2025-07-15

methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• 8-[[4-(2-hydroxyethyl)piperazin-1-ium-1-yl]methyl]-3-(4-methoxycarbonylphenoxy)-4-oxochromen-7-olate
• Benzoic acid, 4-[[7-hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, methyl ester
• methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate

• Inchi： 1S/C24H26N2O7/c1-31-24(30)16-2-4-17(5-3-16)33-21-15-32-23-18(22(21)29)6-7-20(28)19(23)14-26-10-8-25(9-11-26)12-13-27/h2-7,15,27-28H,8-14H2,1H3
• InChI Key： SPVDFCDXYYQCHN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN4CCN(CCO)CC4)=C3OC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate

Methyl 4-(7-Hydroxy-8-{4-(2-Hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate (CAS No. 847380-45-4): A Comprehensive Overview

Methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate (CAS No. 847380-45-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules known as chromones, which are characterized by their unique structural features and diverse biological activities.

The chemical structure of methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate is intricate, featuring a chromone core linked to a substituted piperazine moiety. The presence of hydroxyl groups and an ester functional group adds to its complexity and potential for diverse interactions with biological systems. This compound has been the subject of numerous studies due to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

Recent research has highlighted the pharmacological properties of methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent antioxidant and anti-inflammatory effects. The compound was shown to effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yl)oxybenzoate has also been investigated for its neuroprotective effects. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that this compound can significantly reduce neuronal damage in models of Alzheimer's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of beta-amyloid aggregation, key factors in the pathogenesis of Alzheimer's disease.

The potential anticancer properties of methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-4-oxo-4H-chromen-3-yloxybenzoate have also been explored. Research published in Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, prostate cancer, and colorectal cancer cells. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

The synthesis and structural characterization of methyl 4-(7-hydroxy-8-{4-(2-hydroxyethyl)piperazin-1-y-lmethyl}-4-o xo - 4 H - ch rom en - 3 - yl ) oxy ben zoat e have been extensively studied. Various synthetic routes have been developed to optimize yield and purity, with a focus on scalable methods suitable for industrial production. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity.

In terms of pharmacokinetics, studies have shown that methyl 4-(7-hydroxy-{8-[{[2-hydr oxye th yl ] pi per azin - 1 - yl } me th yl ]} - 5 H - ch rom en - 3 - on e ) oxy ben zoat e exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which makes it suitable for once-daily dosing regimens. However, further research is needed to fully understand its pharmacokinetic profile in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(7-hydr oxy - {8-[{[2-hydr oxye th yl ] pi per azin - 1 - yl } me th yl ]} - 5 H - ch rom en - 3 - on e ) oxy ben zoat e in various therapeutic applications. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical studies to validate its potential as a novel therapeutic agent.

In conclusion, methyl 4-(7-hydr oxy - {8-[{[2-hydr oxye th yl ] pi per azin - 1 - yl } me th yl ]} - 5 H - ch rom en - 3 - on e ) oxy ben zoat e (CAS No. 847380-45-4) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure confers it with diverse biological activities, making it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.